Cas no 1960-92-5 (Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate)

Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate structure
1960-92-5 structure
Product Name:Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate
CAS No:1960-92-5
MF:C12H10FNO3
MW:235.211106777191
CID:4770067
Update Time:2023-08-16

Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate
    • Methyl 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylate
    • methyl 3-(3-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
    • Methyl-3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylate
    • Inchi: 1S/C12H10FNO3/c1-7-10(12(15)16-2)11(14-17-7)8-4-3-5-9(13)6-8/h3-6H,1-2H3
    • InChI Key: OOSIJFGXSOANPS-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1C(C(=O)OC)=C(C)ON=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 287
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.3
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